Cas no 105265-05-2 (Benzenepropanol, 3-bromo-4-(phenylmethoxy)-)

• Product Name: Benzenepropanol, 3-bromo-4-(phenylmethoxy)-
• CAS No: 105265-05-2
• MF: C₁₆H₁₇BrO₂
• MW: 321.208984136581
• CID: 1151998
• Update Time: 2024-07-27

Benzenepropanol, 3-bromo-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 3-bromo-4-(phenylmethoxy)-

• Inchi： 1S/C16H17BrO2/c17-15-11-13(7-4-10-18)8-9-16(15)19-12-14-5-2-1-3-6-14/h1-3,5-6,8-9,11,18H,4,7,10,12H2
• InChI Key： FYEHUOAELZTXDN-UHFFFAOYSA-N
• SMILES： C1(CCCO)=CC=C(OCC2=CC=CC=C2)C(Br)=C1

Computed Properties

• Exact Mass: 425.09912

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Boiling Point: 445.1±35.0 °C(Predicted)
• PSA: 41.49
• pka: 15.03±0.10(Predicted)